Cas no 1428243-71-3 ((3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 1428243-71-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD27991306
• CID: 2083742
• Update Time: 2025-10-30

(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-Cbz-4-methylpyrrolidine-3-carboxylic Acid
• (3S,4R)-1-(Benzyloxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid
• (3S,4R)-4-methyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• (3S,4R)-1-((Benzyloxy)carbonyl)-4-methylpyrrolidine-3-carboxylic acid
• (3S,4R)-1-Cbz-4-methylpyrrolidine-3-carboxylicAcid
• 4754AJ
• FCH2899088
• AK167383
• AB0070515
• cis-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid
• (3S,4R)-1-carbobenzoxy-4-methyl-pyrrolidine-3-carboxylic acid
• (3S,4R)-1-(benzyloxy
• (3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
• (3S,4R)-1-Cbz-4-Methyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD27991306
• Inchi： 1S/C14H17NO4/c1-10-7-15(8-12(10)13(16)17)14(18)19-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,16,17)/t10-,12+/m0/s1
• InChI Key： BBGSNKXBKDVHPM-CMPLNLGQSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@@H](C(=O)O)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 263.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.84000
• LogP: 1.91360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid

Introduction to (3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic Acid (CAS No. 1428243-71-3)

(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid, identified by its CAS number 1428243-71-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique stereochemical configuration of this molecule, characterized by the (3S,4R) arrangement of its stereocenters, makes it a particularly intriguing subject for medicinal chemists and researchers exploring novel therapeutic agents.

The< strong>benzyloxy)carbonyl group appended to the pyrrolidine core serves as a protecting group for the carboxylic acid moiety, a common strategy employed in peptide synthesis and medicinal chemistry to enhance stability and facilitate further functionalization. This protecting group is crucial in multi-step synthetic routes, allowing for selective modifications without unwanted side reactions. The presence of the< strong>methyl substituent at the 4-position of the pyrrolidine ring further influences the electronic and steric properties of the molecule, potentially affecting its interactions with biological targets.

In recent years, there has been a growing interest in< strong>pyrrolidine derivatives due to their role as key scaffolds in the development of drugs targeting various diseases. Pyrrolidine moieties are frequently found in natural products and bioactive molecules, contributing to their pharmacological properties. For instance, several FDA-approved drugs contain pyrrolidine rings as part of their structure, highlighting their importance in drug design. The compound< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid represents a promising candidate for further investigation into its pharmacological potential.

One of the most compelling aspects of this compound is its stereochemical complexity. The (3S,4R) configuration is not arbitrary; it is often determined through rigorous stereoselective synthesis, which requires careful control over reaction conditions and reagent selection. The stereochemistry of a molecule can significantly influence its biological activity, with different stereoisomers often exhibiting distinct pharmacological profiles. This underscores the importance of< strong>stereochemistry in medicinal chemistry and highlights the need for precise synthetic methodologies.

The< strong>benzyloxy)carbonyl protecting group is particularly noteworthy because it allows for subsequent deprotection under mild conditions, making it an ideal choice for late-stage functionalization. This flexibility is crucial in drug discovery pipelines, where compounds often undergo multiple rounds of modification before reaching final optimization. The ability to selectively remove this protecting group without affecting other functional moieties enhances the synthetic utility of< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid.

Recent advances in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies can predict how< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid interacts with biological targets at the atomic level. These insights can guide experimental design and help identify potential lead compounds for further development. Additionally, computational methods can be used to screen large libraries of compounds rapidly, accelerating the drug discovery process.

The synthesis of< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid presents several challenges due to its complex stereochemistry. However, recent reports have described innovative synthetic strategies that have improved both yield and enantioselectivity. For example, asymmetric hydrogenation and chiral auxiliaries have been employed to achieve high enantiomeric purity efficiently. These advancements demonstrate the ongoing progress in synthetic methodology and highlight the compound's feasibility for large-scale production.

Beyond its synthetic significance, this compound has potential applications in various therapeutic areas. Pyrrolidine derivatives have been explored as inhibitors of enzymes involved in metabolic pathways associated with diseases such as cancer and inflammation. The unique structure of< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid suggests that it may exhibit inhibitory activity against such targets. Preliminary studies have shown promising results in vitro, indicating that further investigation is warranted.

The role of< strong>protecting groups in peptide chemistry cannot be overstated. They are essential tools for controlling reaction sequences and ensuring high yields in multi-step syntheses. The< strong>benzyloxy)carbonyl group is one of the most widely used protecting groups due to its stability under a variety of conditions while remaining easily removable when desired. This makes it an invaluable tool for chemists working on complex molecules like< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid.

In conclusion,< strong>(3S,4R)-1-[(benzyloxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1428243-71-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique stereochemistry and versatile synthetic features make it a valuable building block for drug discovery efforts targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.